Cas no 1371615-55-2 (Atorvastatin Impurity 85)
Atorvastatin Impurity 85 structure
Product Name:Atorvastatin Impurity 85
CAS No:1371615-55-2
MF:C47H60FN3O8
MW:813.993017196655
CID:4740193
Update Time:2022-09-26
Atorvastatin Impurity 85 Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 2-((4R,6R)-6-(2-((3R,5R)-7-(2-(4-fluorophenyl)-5- isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5- dihydroxyheptanamido)ethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
- Atorvastatin calcium-14
- Atorvastatin impurity 14/tert-butyl 2-((4R,6R)-6-(2-((3R,5R)-7-(2-(4-fluorophenyl)-5- isopropyl-3-phenyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5- dihydroxyheptanamido)ethyl)-2,2-dimethyl-1,3-dioxan-4-yl)acetate
- Atorvastatin Impurity 85
- Atorvastatin Impurity 136
-
- Inchi: 1S/C47H60FN3O8/c1-30(2)43-42(45(56)50-34-16-12-9-13-17-34)41(31-14-10-8-11-15-31)44(32-18-20-33(48)21-19-32)51(43)25-23-35(52)26-36(53)27-39(54)49-24-22-37-28-38(58-47(6,7)57-37)29-40(55)59-46(3,4)5/h8-21,30,35-38,52-53H,22-29H2,1-7H3,(H,49,54)(H,50,56)/t35-,36-,37-,38-/m1/s1
- InChI Key: BKECFBDYYKCQFO-SIMZDOAPSA-N
- SMILES: O1[C@H](CCNC(=O)C[C@H](O)C[C@H](O)CCN2C(C(C)C)=C(C(NC3=CC=CC=C3)=O)C(C3=CC=CC=C3)=C2C2=CC=C(F)C=C2)C[C@H](CC(OC(C)(C)C)=O)OC1(C)C
Atorvastatin Impurity 85 Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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